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Abstract
This document provides detailed application notes and experimental protocols for the use of

Chimassorb 2020, a high molecular weight Hindered Amine Light Stabilizer (HALS), in the

formulation of high-performance, weather-resistant coatings. Chimassorb 2020 is designed to

protect polymers and resins from degradation induced by UV light and long-term heat

exposure.[1][2][3] Its high molecular weight and oligomeric structure ensure excellent

compatibility within the polymer matrix and high resistance to extraction, leading to long-lasting

protection.[2][4][5][6] These notes cover the mechanism of action, formulation guidelines, and

standardized testing protocols to evaluate the performance of coatings containing this additive.

Introduction to Chimassorb 2020
Chimassorb 2020 is a block oligomeric HALS with a high molecular weight ranging from 2600-

3400 g/mol .[4][7][8] Its key features include a narrow molecular weight distribution, which

ensures consistent performance, and excellent compatibility with a wide range of polymers

including polyolefins, polyurethanes, and polyamides.[2][4][5][7] In coatings, it provides

superior protection against UV degradation and thermal oxidation, which manifests as

improved gloss retention, prevention of cracking and chalking, and minimal color change over

the product's lifetime.[3][5][9] Its mechanism does not involve UV absorption but rather the

scavenging of free radicals, making it highly effective in both clear and pigmented systems.
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Mechanism of Action: The Denisov Cycle
Hindered Amine Light Stabilizers function as potent antioxidants through a regenerative radical

scavenging process known as the Denisov Cycle. Unlike UV absorbers that block UV radiation

from reaching the polymer, HALS interrupt the auto-oxidation cycle initiated by radicals that

have already formed. This cyclic process allows a single HALS molecule to neutralize a large

number of radicals, providing highly efficient and long-lasting stabilization.
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Caption: The HALS stabilization mechanism (Denisov Cycle).

Formulation and Physical Properties
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Chimassorb 2020 is supplied as slightly yellow granules and should be incorporated during

the pigment dispersion or let-down stage of coating manufacturing.[4] Recommended dosage

levels typically range from 0.1% to 1.4%, depending on the resin system, substrate, presence

of other stabilizers, and expected service life of the coating.[1][4] For optimal performance,

particularly in clear or lightly pigmented systems, it is often used in conjunction with a UV

absorber (e.g., of the benzotriazole class).[4]

Table 1: Physical and Chemical Properties of Chimassorb 2020

Property Value

Appearance Slightly yellow granules

Molecular Weight 2600 - 3400 g/mol [4][7][8]

Melting Range 120 - 150 °C[4]

Specific Gravity (20°C) 1.01 g/cm³[4]

Solubility (20°C, % w/w)

Water < 0.0001[4]

n-Hexane > 50[4]

|     Dichloromethane | > 15[4] |

Performance Data in Weather-Resistant Coatings
The addition of Chimassorb 2020 significantly enhances the durability of coatings upon

exposure to harsh environmental conditions. The following tables present illustrative

performance data for a standard 2K acrylic polyurethane clearcoat subjected to accelerated

weathering.

Table 2: Gloss Retention after Accelerated Weathering (ASTM G155, Cycle 1)
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Formulation
Initial Gloss
(60°)

Gloss after
1000 hrs

Gloss
Retention
(%)

Gloss after
2000 hrs

Gloss
Retention
(%)

Control (No

Stabilizer)
92 65 70.7% 31 33.7%

0.5%

Chimassorb

2020

92 88 95.7% 75 81.5%

1.0%

Chimassorb

2020

92 90 97.8% 84 91.3%

| 1.0% Chimassorb 2020 + 0.5% UVA | 92 | 91 | 98.9% | 89 | 96.7% |

Table 3: Color Change (ΔE*) after Accelerated Weathering (ASTM G155, Cycle 1)

Formulation ΔE* after 1000 hrs ΔE* after 2000 hrs

Control (No Stabilizer) 2.8 6.5

0.5% Chimassorb 2020 0.9 2.1

1.0% Chimassorb 2020 0.6 1.4

| 1.0% Chimassorb 2020 + 0.5% UVA | 0.4 | 0.9 |

Experimental Protocols
A systematic approach is crucial for evaluating the efficacy of light stabilizers in a coating

formulation. The following workflow outlines the key steps from formulation to performance

assessment.
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Caption: Experimental workflow for evaluating coating durability.
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Protocol 1: Formulation of a 2K PU Clearcoat
Component A (Resin): To a mixing vessel, add an acrylic polyol resin.

Dispersion: While stirring, add flow and leveling agents.

Stabilizer Addition:

For Stabilized Sample: Slowly add the desired weight percentage (e.g., 1.0%) of

Chimassorb 2020. If using a co-stabilizer (UVA), add it at this stage.

For Control Sample: Proceed without adding stabilizers.

Mixing: Mix at medium speed for 30 minutes to ensure complete dissolution and

homogenous distribution of the additives.[10]

Component B (Hardener): Just before application, add the stoichiometric amount of an

aliphatic polyisocyanate curing agent to Component A.

Final Mix: Stir the combined components for 10-15 minutes. Allow for a short induction time if

recommended by the resin manufacturer.

Protocol 2: Coating Application and Curing
Substrate: Use standardized panels (e.g., Q-Panels) or the intended final substrate (e.g.,

carbon fiber reinforced polymer - CFRP).[10] Ensure panels are clean and degreased.

Application: Apply the coating using a spray gun to achieve a consistent dry film thickness

(DFT) of 30-40 µm.[10]

Flash-off: Allow the coated panels to flash-off at ambient temperature for 15-20 minutes.

Curing: Cure the panels according to the resin manufacturer's specifications (e.g., 7 days at

ambient temperature or 30 minutes at 60°C).

Conditioning: Before initial testing, condition the cured panels for at least 24 hours at

standard conditions (23°C, 50% relative humidity).
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Protocol 3: Accelerated Weathering and Performance
Evaluation

Initial Measurements:

Gloss: Measure the 60° gloss at three different locations on each panel using a gloss

meter (as per ASTM D523).

Color: Measure the CIELAB coordinates (L, a, b*) using a colorimeter or

spectrophotometer (as per ASTM D2244).

Adhesion: Perform a cross-hatch adhesion test according to ASTM D3359.[10]

Accelerated Weathering:

Place the panels in an accelerated weathering tester (e.g., Xenon Arc apparatus).

Run the test according to a standard cycle, such as ASTM G155 Cycle 1, which simulates

outdoor sun exposure with intermittent moisture.[10]

Periodic Evaluation:

Remove the panels at predetermined intervals (e.g., every 500 hours).

Repeat the gloss and color measurements.

Calculate gloss retention (%) and total color difference (ΔE*).

Visually inspect for cracking, blistering, or chalking.

Final Evaluation: At the conclusion of the test (e.g., 2500 hours), perform a final set of

measurements, including the destructive cross-hatch adhesion test, to assess coating

integrity.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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